2-Octanol

• CAS No.: 123-96-6
• Product Name: 2-Octanol
• Molecular Formula: CH3(CH2)5CH(OH)CH3; C8H18O; C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: octan-2-ol
• Standard InChI: InChI=1S/C8H18O/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3
• Standard InChIKey: SJWFXCIHNDVPSH-UHFFFAOYSA-N
• Impurities: THE CONTENT OF METHYL HEXYL KETONE RANGES FROM 2% MAX IN THE CHEM GRADE TO 14% MAX IN THE SOLVENT GRADE.
• SMILES: CCCCCCC(C)O
• Canonical SMILES: CCCCCCC(C)O
• Boiling Point: 179.25 °C; 179 °C; 178.5 °C
• Colorform: Liquid; Colorless liquid
• Density: 0.8193 g/cu cm at 20 °C; Relative density (water = 1): 0.82; 0.817-0.820 (20°)
• Flash Point: 76 °C
• Melting Point: 3.5 °C; -15.5 °C; -31.6 °C; -38.6°C; -38.6 °C
• Physical Description: Liquid; liquid; COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR.; colourless, oily liquid
• Description: 2-Octanol, also known as 2-hydroxyoctane or 2-octyl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-octanol is considered to be a fatty alcohol lipid molecule. 2-Octanol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Octanol has been primarily detected in urine. Within the cell, 2-octanol is primarily located in the cytoplasm. 2-Octanol is an earthy, fat, and fresh tasting compound that can be found in common buckwheat, corn, and ginger. This makes 2-octanol a potential biomarker for the consumption of these food products.; Octan-2-ol is an octanol carrying the hydroxy group at position 2. It has a role as a volatile oil component and a plant metabolite. It is an octanol and a secondary alcohol.
• Shelf Life: Chemical stability: Stable under recommended storage conditions.
• Solubility: 0.01 M; 1.12 mg/mL at 25 °C; In water, 1120 mg/L at 25 C; Soluble in ethanol, ethyl ether, acetic acetone; MISCIBLE WITH AROMATIC AND ALIPHATIC HYDROCARBONS; SOL IN MOST COMMON ORGANIC SOLVENTS; 1.2 mg/mL at 25 °C; Solubility in water, ml/100ml: 0.096 (none); soluble in most common organic solvents
• Synonyms: (±)-2-Octanol; 1-Methyl-1-heptanol; 1-Methylheptanol; 1-Methylheptyl Alcohol; 2-Hydroxy-n-octane; 2-Hydroxyoctane; 2-Octyl Alcohol; Capryl Alcohol; DL-2-Octanol; Hexylmethylcarbinol; Methylhexylcarbinol; NSC 14759; dl-Methylhexylcarbinol; n-Octan-2-o
• Vapor Density: 4.5 (Air = 1); Relative vapor density (air = 1): 4.5
• Vapor Pressure: 0.24 mmHg; 2.42X10-1 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 32
• PubChem Compound: 20083
• Last Modified: Nov 11 2021